Cas no 104620-74-8 ((chloromethoxy)cyclobutane)

• Product Name: (chloromethoxy)cyclobutane
• CAS No: 104620-74-8
• MF: C₅H₉ClO
• MW: 120.577360868454
• MDL: MFCD19233804
• CID: 1148793
• PubChem ID: 13694637
• Update Time: 2025-10-30

(chloromethoxy)cyclobutane Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, (chloromethoxy)-
• chloromethyl cyclobutyl ether
• (chloromethoxy)cyclobutane
• SCHEMBL11611813
• 104620-74-8
• AB89575
• CS-0239523
• AKOS006385813
• chloromethoxycyclobutane
• EN300-214398

• MDL： MFCD19233804
• Inchi： 1S/C5H9ClO/c6-4-7-5-2-1-3-5/h5H,1-4H2
• InChI Key： UWIJSUXTOPVRSB-UHFFFAOYSA-N
• SMILES： ClCOC1CCC1

Computed Properties

• Exact Mass: 184.0059
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (chloromethoxy)cyclobutane

Chemical Profile of (Chloromethoxy)cyclobutane (CAS No. 104620-74-8)

(Chloromethoxy)cyclobutane, identified by the Chemical Abstracts Service Number (CAS No.) 104620-74-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ether features a cyclobutane ring substituted with a chloromethoxy group, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered interest for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of (Chloromethoxy)cyclobutane consists of a cyclobutane core with a methoxy group attached to one carbon atom, which is further substituted with a chlorine atom. This configuration imparts distinct reactivity, allowing for various chemical transformations that make it valuable in synthetic pathways. The presence of both electron-withdrawing and electron-donating groups on the ring enhances its utility as a building block in organic synthesis.

In recent years, research has highlighted the importance of cycloalkyl ethers in drug discovery. The structural motif of (Chloromethoxy)cyclobutane has been explored for its potential to enhance bioavailability and metabolic stability in drug molecules. Studies have demonstrated that compounds incorporating cyclobutyl ethers exhibit improved pharmacokinetic profiles, making them attractive candidates for further development.

One of the most compelling aspects of (Chloromethoxy)cyclobutane is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for kinase inhibitors, antiviral agents, and other therapeutic compounds. The chloromethoxy group serves as a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties to specific biological targets.

The synthesis of (Chloromethoxy)cyclobutane typically involves the reaction of cyclobutanone with methanol in the presence of a chlorinating agent. This approach provides a straightforward route to the desired product while maintaining high yields and purity. Advances in catalytic methods have further refined these processes, making the production of (Chloromethoxy)cyclobutane more efficient and scalable.

Recent studies have also explored the pharmacological potential of derivatives of (Chloromethoxy)cyclobutane. For instance, researchers have investigated analogs that incorporate additional substituents to modulate their interactions with biological targets. These studies have revealed promising leads for treating conditions such as cancer and neurodegenerative diseases. The ability to fine-tune the structure of these compounds has opened new avenues for therapeutic intervention.

The use of computational methods has further accelerated the discovery process for compounds derived from (Chloromethoxy)cyclobutane. Molecular modeling techniques allow researchers to predict the behavior of these molecules before they are synthesized, saving time and resources. This approach has been particularly valuable in identifying optimal analogs with enhanced biological activity.

In conclusion, (Chloromethoxy)cyclobutane (CAS No. 104620-74-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the field of medicinal chemistry.